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Compound of Interest

Compound Name: (S)-piperidin-3-ol
CAS No.: 24211-55-0
Cat. No.: B1276668
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the
chiral molecule (S)-piperidin-3-ol. The information presented is essential for the structural
elucidation, identification, and quality control of this compound in research and development
settings. The data provided is for the racemic mixture, 3-hydroxypiperidine, as the
spectroscopic properties (NMR, IR, MS) of the core structure are identical for both enantiomers
in achiral environments.

Spectroscopic Data Summary

The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and
mass spectrometry (MS) data for piperidin-3-ol.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (8) ppm Multiplicity Assighment
1.40-1.90 m H-4, H-5
2.50-3.20 m H-2, H-6

3.60 - 3.90 m H-3

2.0 - 4.0 (broad) S OH, NH

Solvent: Chloroform-d (CDCls)

- 13 1
Chemical Shift (8) ppm Assighment
24.0-26.0 C-5
33.0-35.0 C-4
46.0 - 48.0 C-6
54.0 - 56.0 C-2
67.0-69.0 C-3

Solvent: Chloroform-d (CDClIs)

Table 3: IR SpectroscopicData

Wavenumber (cm~?) Intensity Assignment

3100 - 3500 Strong, Broad O-H, N-H stretch

2850 - 2950 Strong C-H stretch (aliphatic)
1440 - 1480 Medium C-H bend (scissoring)
1050 - 1150 Strong C-O stretch (secondary

alcohol)

Sample Preparation: Neat
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ble 4: El ization)

m/z Relative Intensity (%) Assighment

101 25 [M]* (Molecular lon)
84 10 [M - OHJ*

70 100 [M - CH20H]*

57 40 [CsH7N]*

44 60 [C2HsN]*

lonization Method: Electron lonization (EI)

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below. These
are generalized protocols and may require optimization based on the specific instrumentation
used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Approximately 5-10 mg of (S)-piperidin-3-ol was dissolved in 0.6-0.7
mL of deuterated chloroform (CDClIs). A small amount of tetramethylsilane (TMS) was added
as an internal standard (& 0.00 ppm). The solution was filtered into a 5 mm NMR tube.

e 1H NMR Acquisition: The *H NMR spectrum was recorded on a spectrometer operating at a
frequency of 400 MHz. A sufficient number of scans were acquired to obtain a good signal-
to-noise ratio.

e 13C NMR Acquisition: The 3C NMR spectrum was recorded on the same spectrometer at a
frequency of 100 MHz. The spectrum was acquired with proton decoupling to simplify the
spectrum to single lines for each carbon atom.

Infrared (IR) Spectroscopy

o Sample Preparation: A small drop of neat (S)-piperidin-3-ol was placed between two
sodium chloride (NacCl) or potassium bromide (KBr) plates to form a thin liquid film.
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» Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)
spectrometer. The spectrum was scanned over the range of 4000-400 cm~1. A background
spectrum of the clean salt plates was recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

o Sample Introduction: A dilute solution of (S)-piperidin-3-ol in a volatile organic solvent (e.g.,
methanol or dichloromethane) was introduced into the mass spectrometer, typically via a gas
chromatograph (GC-MS) for separation and purification before ionization.

« lonization: The sample was ionized using electron ionization (El) at 70 eV.

o Mass Analysis: The resulting ions were separated based on their mass-to-charge ratio (m/z)
by a quadrupole mass analyzer.

» Detection: The abundance of each ion was measured by an electron multiplier detector to
generate the mass spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of an
organic compound like (S)-piperidin-3-ol.
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A general workflow for spectroscopic analysis.

¢ To cite this document: BenchChem. [Spectroscopic Data of (S)-piperidin-3-ol: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276668/docs#spectroscopic-data-of-s-piperidin-3-
ol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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